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An In-Depth Technical Guide on the Core Chemical Composition of RHEOBYK® Additives

Disclaimer: The precise chemical composition of individual RHEOBYK® additives is proprietary

information protected by BYK-Chemie GmbH. This guide, therefore, provides a detailed

overview of the general chemical families and functional mechanisms based on publicly

available technical and safety data sheets. The quantitative data and specific molecular

structures are not publicly disclosed.

Overview of RHEOBYK® Additive Chemistries
RHEOBYK® is a leading brand of organic rheology additives that encompasses a wide range

of chemical compositions to control the flow behavior of various systems, from solvent-borne

and aqueous coatings to PVC plastisols and industrial applications.[1][2] These additives are

designed to create specific rheological profiles, including Newtonian, pseudoplastic, or

thixotropic flow, to improve properties such as anti-sagging, anti-settling, and application

performance.[1] The core chemistries can be broadly categorized as follows:

Urea-Based Additives: Solutions of modified ureas are a cornerstone of the RHEOBYK® line

for generating highly thixotropic flow behavior.[3][4][5]

Polyamide-Based Additives: Certain RHEOBYK® products utilize polyamide chemistry to

modify rheology, particularly in aqueous systems.[1][3]
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Polyurethane-Based Additives: This category includes associative thickeners, often based on

hydrophobically modified ethoxylated urethane (HEUR) technology, which are effective in a

variety of systems.[6][7][8]

Acrylate Thickeners: The RHEOBYK® family also includes acrylate-based thickeners.[1]

Aminoplast Polyethylene Glycol Solutions: Specific products are formulated with aminoplast-

modified polyethylene glycol to achieve desired rheological effects.[9]

These active chemical components are typically supplied as solutions in various solvents or, in

some cases, as solid, non-dusting flakes.[5][7]

Data Presentation: Chemical Families and
Applications
While exact quantitative data is unavailable, the following tables summarize the qualitative

composition and primary applications of representative RHEOBYK® product families.

Table 1: Urea-Based RHEOBYK® Additives
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Product Example
General Chemical
Description

Primary Function
Typical
Applications

RHEOBYK-410

Solution of a modified

urea in N-

Methylpyrrolidone

(NMP)[5]

Creates strong

thixotropic flow[3][5]

Medium-polarity

solvent-borne and

solvent-free coatings,

PVC plastisols, and

ambient-curing resins

(epoxy, polyurethane)

[2][5][10]

RHEOBYK-E 410

Solution of a modified

urea in N-

Ethylpyrrolidone

(NEP)[3]

Similar to RHEOBYK-

410, NMP-free

version[3]

Systems where NMP

is restricted[3]

RHEOBYK-D 420

Liquid rheology

additive based on a

modified urea[11]

Generates

pronounced

thixotropic flow to

improve storage

stability and sag

resistance[11]

Aqueous systems[11]

RHEOBYK-7410 ET

Modified urea polymer

dissolved in an amide

ether solvent[4]

Provides thixotropic

flow[4]

Medium-polarity

solvent systems[4]

Table 2: Polyamide, Polyurethane, and Other RHEOBYK® Chemistries
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Product Example
General Chemical
Description

Primary Function
Typical
Applications

RHEOBYK-440

Liquid rheology

additive based on a

polyamide[1]

Improves anti-

sagging, anti-settling,

and effect pigment

orientation[1]

Aqueous coating

systems[1]

RHEOBYK-H 3300 VF
Solution of a

polyurethane[6]
Rheology Additive[6]

Not specified in

available documents

RHEOBYK-L 100

Solution of an

aminoplast

polyethylene glycol[9]

Generates Newtonian

flow behavior;

improves brushability

and reduces

spattering[9]

Emulsion paints and

coatings (acrylate,

styrene acrylate,

PVA), PU/alkyd

emulsions, epoxy

dispersions[9]

RHEOBYK-7600

Series

Solid associative

thickeners based on

HEUR technology

(hydrophobically

modified ethoxylated

urethane)[7]

Covers entire shear

range (low, mid, high)

depending on the

product[7]

Water-based systems,

including low-VOC

and VOC-free

formulations[7][8]

Mechanism of Action: Network Formation
The rheological effect of most RHEOBYK® additives stems from the formation of a reversible,

three-dimensional network within the liquid system.[5][12] This network increases viscosity at

low shear rates, which prevents pigment settling during storage and sagging on vertical

surfaces. When high shear forces are applied (e.g., during spraying or brushing), the network

breaks down, viscosity drops, and the system flows easily. After the shear is removed, the

network reforms over time, a phenomenon known as thixotropy.[3]

The specific interactions driving network formation depend on the additive's chemistry:

Modified Ureas & Polyamides: These molecules form strong, directional hydrogen bonds

between polymer chains, creating a robust network structure.[3]
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HEUR Associative Thickeners: These polymers possess hydrophobic end-groups that

associate with each other and with hydrophobic components of the coating binder, forming

micelle-like junctions that connect the polymer chains into a network.[3][7]

Below is a conceptual diagram illustrating the general mechanism of action for these additives.
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Caption: Mechanism of thixotropic rheology modifiers.
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Experimental Protocols: Characterizing Rheological
Performance
Specific experimental protocols used by BYK are proprietary. However, a standard workflow for

evaluating the performance of a rheology modifier like a RHEOBYK® additive in a coating

formulation would typically involve the following steps.

1. Incorporation:

Objective: To ensure the additive is properly dispersed in the formulation.

Methodology: The rheology additive is added to the millbase or letdown stage under

controlled stirring speeds (e.g., 500-2000 rpm) for a specified duration. Some additives may

be suitable for post-addition to adjust the final viscosity.[5] The temperature is monitored,

although many RHEOBYK® additives do not require specific temperature control.[5][9]

2. Viscosity Measurement:

Objective: To quantify the effect of the additive on the formulation's viscosity across different

shear rates.

Methodology: A rotational viscometer (e.g., Brookfield or cone-and-plate rheometer) is used.

Low-Shear Viscosity: Measured at low rotational speeds (e.g., 0.5-10 rpm) to assess

storage stability and anti-settling properties.

High-Shear Viscosity: Measured at high rotational speeds (e.g., >5000 rpm) to simulate

application conditions like brushing or spraying.

Thixotropic Index (TI): Calculated as the ratio of low-shear viscosity to high-shear

viscosity. A higher TI indicates stronger shear-thinning and thixotropic behavior.

3. Sag Resistance Test:

Objective: To evaluate the additive's ability to prevent the coating from sagging on a vertical

surface.
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Methodology: The coating is applied to a test chart using a multi-notch applicator that creates

stripes of varying thicknesses. The chart is immediately placed in a vertical position. The

thickest stripe that does not sag or drip below a specified line indicates the sag resistance

rating.

4. Leveling Test:

Objective: To assess the coating's ability to flow out and obliterate brush marks or application

defects.

Methodology: The coating is drawn down on a sealed chart using a special leveling test

blade. The quality of the film is visually assessed and rated against standards based on the

distinctness of the drawn lines.

The following diagram outlines this general experimental workflow.
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Caption: General workflow for testing rheology additives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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